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Compound of Interest

Compound Name: N-nitroso-Ritalinic Acid

Cat. No.: B13846412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The emergence of nitrosamine impurities as a significant concern in pharmaceutical safety has

necessitated the availability of high-purity, well-characterized reference standards for their

accurate detection and quantification. N-nitroso-Ritalinic Acid, a potential impurity in

pharmaceuticals related to methylphenidate, is a critical compound for which reliable reference

standards are essential for method development, validation, and routine quality control.

This guide provides a comparative overview of the performance verification of N-nitroso-
Ritalinic Acid reference standards. Due to the proprietary nature of batch-specific data from

commercial suppliers, this guide presents a framework for comparison, utilizing illustrative data

based on typical specifications and analytical methodologies. Researchers are strongly

encouraged to obtain lot-specific Certificates of Analysis (CoA) from their chosen suppliers for

precise data.

Comparative Analysis of Reference Standards
The selection of a suitable reference standard is paramount for analytical accuracy. Key

performance indicators include purity, identity confirmation, and stability. While several

suppliers offer N-nitroso-Ritalinic Acid reference standards, a direct comparison of their

batch-specific data is often challenging due to limited public availability. However, a robust

evaluation should be based on the comprehensive data provided in the Certificate of Analysis.
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As a primary alternative for related analytical work, N-nitroso-Methylphenidate reference

standards are also available and may be considered depending on the specific analytical

method and regulatory requirements.[1]

Data Presentation: Illustrative Comparison
The following tables summarize the kind of quantitative data that should be sought from a

supplier's Certificate of Analysis for N-nitroso-Ritalinic Acid and a potential alternative, N-

nitroso-Methylphenidate.

Table 1: Comparison of Physical and Chemical Properties

Property N-nitroso-Ritalinic Acid
N-nitroso-Methylphenidate
(Alternative)

Chemical Name
2-(1-nitrosopiperidin-2-yl)-2-

phenylacetic acid

Methyl 2-(1-nitrosopiperidin-2-

yl)-2-phenylacetate

CAS Number 2932440-73-6 55557-03-4

Molecular Formula C₁₃H₁₆N₂O₃ C₁₄H₁₈N₂O₃

Molecular Weight 248.28 g/mol 262.30 g/mol

Appearance Off-White to Pale Yellow Solid Off-White Solid

Solubility Soluble in DMSO, Methanol Soluble in DMSO, Methanol

Source: Publicly available data from various suppliers.[2][3][4][5][6]

Table 2: Illustrative Purity and Characterization Data
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Parameter

Supplier A
(Illustrative) - N-
nitroso-Ritalinic
Acid

Supplier B
(Illustrative) - N-
nitroso-Ritalinic
Acid

Supplier C
(Illustrative) - N-
nitroso-
Methylphenidate

Purity (HPLC) >98.5% >99.0% >95%

Identity (¹H NMR) Conforms to structure Conforms to structure Conforms to structure

Identity (Mass Spec) Conforms to structure Conforms to structure Conforms to structure

Water Content (KF) <0.5% <0.3% Not specified

Residual Solvents <0.1% <0.1% Not specified

Note: This data is illustrative and should be confirmed with lot-specific Certificates of Analysis.

Experimental Protocols
Detailed methodologies are crucial for replicating and verifying results. The following are typical

experimental protocols for the analysis of N-nitroso-Ritalinic Acid.

High-Performance Liquid Chromatography (HPLC-UV)
for Purity Determination
This method is suitable for determining the purity of the reference standard.

Instrumentation: HPLC system with a UV detector.

Column: Inertsil ODS-3V (250mm × 4.6mm, 5.0µm) or equivalent C18 column.[7]

Mobile Phase: A gradient of water and methanol is commonly used. For example, a 60:40

(v/v) mixture of water and methanol.[7]

Flow Rate: 1.0 mL/min.[7]

Detection Wavelength: 230 nm.[7]

Injection Volume: 10 µL.
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Column Temperature: 30 °C.

Sample Preparation: Accurately weigh and dissolve the reference standard in a suitable

solvent (e.g., methanol) to a known concentration (e.g., 0.1 mg/mL).

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Trace Level Quantification
This highly sensitive and selective method is ideal for the quantification of N-nitroso-Ritalinic
Acid at trace levels in drug substances and products.[8][9]

Instrumentation: A UPLC or HPLC system coupled to a triple quadrupole mass spectrometer.

[10]

Column: A C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm) is a suitable starting point.[11]

Mobile Phase A: 0.1% Formic acid in Water.[11]

Mobile Phase B: 0.1% Formic acid in Acetonitrile or Methanol.[11]

Flow Rate: 0.3 - 0.5 mL/min.[11]

Gradient: A typical gradient would start at a low percentage of Mobile Phase B, ramping up

to elute the nitrosamine, followed by a column wash and re-equilibration.[11]

Ion Source: Electrospray Ionization (ESI) in positive ion mode.

MRM Transitions: To be determined by direct infusion of the N-nitroso-Ritalinic Acid
standard. The precursor ion would be the protonated molecule [M+H]⁺, and the product ions

would be characteristic fragments.

Sample Preparation: Prepare a stock solution of the reference standard in methanol. Create

a series of calibration standards by diluting the stock solution to cover the desired

concentration range (e.g., 0.5 to 100 ng/mL).[11]

Nuclear Magnetic Resonance (NMR) for Structural
Confirmation
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¹H and ¹³C NMR are critical for confirming the identity and structure of the reference standard.

Instrumentation: 400 MHz or higher NMR spectrometer.

Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) or deuterated chloroform (CDCl₃).

Sample Preparation: Dissolve an appropriate amount of the reference standard in the

chosen deuterated solvent.

Data Acquisition: Acquire ¹H and ¹³C spectra according to standard instrument parameters.

The chemical shifts, coupling constants, and integration of the proton signals, along with the

chemical shifts of the carbon signals, should be consistent with the structure of N-nitroso-
Ritalinic Acid.

Stability Assessment
The stability of the reference standard is critical for its intended use. Stability studies should be

conducted under various conditions to establish the shelf life and appropriate storage

conditions.

Forced Degradation Studies: To understand the degradation pathways, the reference standard

should be subjected to stress conditions such as acidic, basic, oxidative, thermal, and

photolytic stress.[12][13] This helps in developing a stability-indicating analytical method.

Long-Term Stability: Long-term stability studies should be performed under the recommended

storage conditions (e.g., -20°C) to establish the re-test date or expiry date of the reference

standard.[6] The purity of the standard should be monitored at regular intervals.

Mandatory Visualizations
Experimental Workflow for Performance Verification
The following diagram illustrates a typical workflow for the performance verification of an N-
nitroso-Ritalinic Acid reference standard.
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Caption: Workflow for N-nitroso-Ritalinic Acid Reference Standard Verification.
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The choice of analytical method depends on the specific requirements of the analysis. This

diagram illustrates the decision-making process.

Analytical Need

Purity Assessment of
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Trace Level Quantification
in Drug Product

HPLC-UV

High Concentration

LC-MS/MS

Low Concentration

Report Purity (%) Report Concentration (ng/mL or ppm)

Click to download full resolution via product page

Caption: Decision tree for selecting an analytical method for N-nitroso-Ritalinic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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